[2-(Butylamino)-2-oxoethyl] 2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylbenzoate

• IUPAC Name: [2-(butylamino)-2-oxoethyl] 2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylbenzoate
• InChI: InChI=1S/C19H26N2O4S/c1-2-3-10-20-17(22)13-25-19(24)15-8-4-5-9-16(15)26-14-18(23)21-11-6-7-12-21/h4-5,8-9H,2-3,6-7,10-14H2,1H3,(H,20,22)
• InChI Key: DNKWIQAEJHVAQU-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)COC(=O)C1=CC=CC=C1SCC(=O)N2CCCC2
• Molecular Formula: C19H26N2O4S
• Molecular Weight: 378.5 g/mol

Description

[2-(Butylamino)-2-oxoethyl] 2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylbenzoate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields such as medicine, biology, and chemistry. This compound is synthesized through a specific method and has a mechanism of action that makes it useful for studying biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of [2-(Butylamino)-2-oxoethyl] 2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylbenzoate involves its interaction with specific enzymes or receptors. This interaction may result in the activation or inhibition of these targets, leading to various biological effects. Further research is needed to fully understand the mechanism of action of this compound.
Biochemical and Physiological Effects
Studies have shown that [2-(Butylamino)-2-oxoethyl] 2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylbenzoate may have various biochemical and physiological effects. For example, it may inhibit the activity of specific enzymes or receptors, leading to a decrease in certain biological processes. It may also have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using [2-(Butylamino)-2-oxoethyl] 2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylbenzoate in lab experiments is its potential therapeutic applications. This compound may have the ability to treat various diseases, which makes it a valuable tool in drug discovery and development. However, one limitation is that further research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on [2-(Butylamino)-2-oxoethyl] 2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylbenzoate. One area of interest is its potential therapeutic applications, particularly in treating diseases such as cancer and neurodegenerative disorders. Further research is also needed to understand its mechanism of action and potential side effects. Additionally, this compound may have applications in other fields such as agriculture and environmental science, which warrants further investigation.

Synthesis Methods

The synthesis of [2-(Butylamino)-2-oxoethyl] 2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylbenzoate involves the reaction of 2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylbenzoic acid with butylamine and 2-oxoethyl benzoate. The reaction is carried out under specific conditions, and the resulting product is purified to obtain [2-(Butylamino)-2-oxoethyl] 2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylbenzoate.

Scientific Research Applications

[2-(Butylamino)-2-oxoethyl] 2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylbenzoate has potential applications in scientific research. It can be used as a tool to study various biochemical and physiological effects, such as its effect on enzymes and receptors. This compound can also be used in drug discovery and development, as it may have therapeutic potential in treating various diseases.